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Compound of Interest

4-(Chloromethyl)-2,2-dimethyl-1,3-
Compound Name:
dioxolane

Cat. No.: B114739

Technical Guide: 4-(Chloromethyl)-2,2-dimethyl-
1,3-dioxolane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physicochemical properties and
synthesis of 4-(Chloromethyl)-2,2-dimethyl-1,3-dioxolane, a key intermediate in various
synthetic applications. This document includes tabulated physical data, a detailed experimental
protocol for its synthesis, and a visual representation of the synthetic workflow to support
research and development activities in the chemical and pharmaceutical sciences.

Physicochemical Properties

4-(Chloromethyl)-2,2-dimethyl-1,3-dioxolane is a clear, colorless to light yellow liquid.[1] Its
key physical and chemical properties are summarized in the table below for easy reference.
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Property Value Reference

Molecular Formula CeH11CIO2 [2][3]

Molecular Weight 150.60 g/mol [3114]

Boiling Point 156-158 °C (at atmospheric (EI]
pressure)

63 °C (at 37 mmHQg) [2]

Density 1.063 g/mL (at 25 °C) [21131[5]

Refractive Index n20/D 1.434 [21[31[5]

Flash Point 53.3°C (127.9 °F) - closed cup  [3]

CAS Number 4362-40-7 [2][3]

Synthesis Protocol

The synthesis of 4-(Chloromethyl)-2,2-dimethyl-1,3-dioxolane is typically achieved through
the ketalization of 3-chloro-propane-1,2-diol with acetone.[1][6] This reaction is acid-catalyzed,
and the water produced is removed to drive the reaction to completion.[6]

Experimental Protocol: Synthesis of 4-
(Chloromethyl)-2,2-dimethyl-1,3-dioxolane

Materials:

3-chloro-propane-1,2-diol

Acetone

p-Toluenesulfonic acid (catalytic amount)

Toluene (or another suitable solvent for azeotropic removal of water)

Saturated sodium bicarbonate solution

Brine (saturated sodium chloride solution)
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e Anhydrous sodium sulfate
Procedure:

o Reaction Setup: A round-bottom flask is equipped with a Dean-Stark apparatus and a reflux
condenser.[6]

o Charging the Flask: The flask is charged with 3-chloro-propane-1,2-diol, a slight excess of
acetone, and toluene.[6]

o Catalyst Addition: A catalytic amount of p-toluenesulfonic acid is added to the mixture.[6]

o Reaction: The mixture is heated to reflux. The water formed during the reaction is collected
in the Dean-Stark trap as an azeotrope with toluene, driving the equilibrium towards the
product.[6] The reaction progress is monitored by the amount of water collected.[6]

o Work-up: Once the theoretical amount of water has been collected, the reaction mixture is
cooled to room temperature.[6] The organic layer is then washed with a saturated sodium
bicarbonate solution to neutralize the acid catalyst, followed by a wash with brine.[6]

e Drying and Solvent Removal: The organic layer is dried over anhydrous sodium sulfate,
filtered, and the solvent is removed under reduced pressure.[6]

 Purification: The crude product is purified by vacuum distillation to yield pure 4-
(Chloromethyl)-2,2-dimethyl-1,3-dioxolane.[6]

Visualized Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis of 4-
(Chloromethyl)-2,2-dimethyl-1,3-dioxolane.
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Start: Reagents

3-chloro-propane-1,2-diol
Acetone
p-Toluenesulfonic acidToluene

Reaction Setup:
Round-bottom flask with
Dean-Stark apparatus

Azeotropic Reflux:
Water removal

Work-up:
Neutralization and washing

Drying & Solvent Removal

Vacuum Distillation

Product:
4-(Chloromethyl)-2,2-dimethyl-1,3-dioxolane

Click to download full resolution via product page

Caption: Synthesis workflow for 4-(Chloromethyl)-2,2-dimethyl-1,3-dioxolane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b114739?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

